3-(2H-tetrazol-5-ylamino)benzoic acid

• IUPAC Name: 3-(2H-tetrazol-5-ylamino)benzoic acid
• InChI: InChI=1S/C8H7N5O2/c14-7(15)5-2-1-3-6(4-5)9-8-10-12-13-11-8/h1-4H,(H,14,15)(H2,9,10,11,12,13)
• InChI Key: CJWVRTYTTSAQKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC2=NNN=N2)C(=O)O
• Molecular Formula: C8H7N5O2
• Molecular Weight: 205.17 g/mol

Description

Molecular Structure Analysis

The molecular structure of “3-(2H-tetrazol-5-ylamino)benzoic acid” can be represented by the SMILES string OC(=O)c1cccc(c1)-c2nn[nH]n2.

Physical And Chemical Properties Analysis

The physical form of “this compound” is solid. Its molecular weight is 205.17 g/mol.

Scientific Research Applications

Chemical Reactions and Synthesis

• Chemical Reactions : 3-(2H-tetrazol-5-ylamino)benzoic acid is involved in various chemical reactions. For instance, it can be used in the synthesis of different chemical compounds through reactions with other reagents. One study describes the treatment of 2-isocyanatobenzoyl chloride with 5-aminotetrazole to produce various compounds, indicating the reactivity and utility of tetrazolyl compounds in chemical synthesis (Peet, 1987).

• Preparation of Analog Compounds : In another study, 2-(2H-Tetrazol-2-yl)benzoic acid and its analogs were prepared using a Cu(I) catalyzed C–N coupling method. This study demonstrates the potential of tetrazolyl compounds in the preparation of complex organic structures (Song et al., 2019).

Crystallography and Structural Studies

• Crystal Structure Analysis : Tetrazolyl compounds, including those related to this compound, have been analyzed for their crystal structures. For example, the crystal structure of 4-(1H-tetrazol-5-yl)benzoic acid monohydrate has been studied, showing significant hydrogen-bonding and π–π stacking interactions (Li et al., 2008).

• Coordination Polymers : The compound has applications in tuning the framework topologies of coordination polymers. This can be particularly relevant in the field of materials science for the development of new materials with unique properties (Song et al., 2009).

Spectroscopy and Photoluminescence

• Photoluminescence Spectroscopy : Studies have shown that compounds like this compound can be attached to nanoparticles for photoluminescence spectroscopy, which is a precursor to biomedical functionalization (Senty et al., 2014). This application is significant in the field of bioimaging and diagnostics.

Biochemical and Medicinal Research

• Synthesis of Antihypertensive Agents : Tetrazolyl compounds have been used in the synthesis of potent antihypertensive agents, indicating their potential applications in medicinal chemistry (Sharma et al., 2010).

• COX-2 Inhibitors : Tetrazole derivatives have also been studied for their potential use as cyclooxygenase-2 (COX-2) inhibitors, which are important in the development of anti-inflammatory drugs (Al-Hourani et al., 2016).

Luminescent Sensing and Materials Science

• Luminescent Sensing : Coordination polymers based on tetrazolyl compounds have been developed as luminescent sensors. For example, a study on a Zn(II) coordination polymer highlights its potential as a sensor for Al3+ and nitroaromatic compounds in aqueous solutions (Zhang et al., 2017).